Cas no 61549-08-4 (Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester)
61549-08-4 structure
Product Name:Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester
CAS No:61549-08-4
MF:C46H90O5S
MW:755.268814563751
CID:475260
PubChem ID:71394711
Update Time:2025-04-19
Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester
- hexadecyl 7-(7-hexadecoxy-7-oxoheptyl)sulfinylheptanoate
- Dihexadecyl 7,7'-sulfinyldiheptanoate
- 61549-08-4
- DTXSID80816383
-
- Inchi: 1S/C46H90O5S/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-35-41-50-45(47)39-33-27-31-37-43-52(49)44-38-32-28-34-40-46(48)51-42-36-30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
- InChI Key: PRJMPYSNUMNYQW-UHFFFAOYSA-N
- SMILES: S(CCCCCCC(=O)OCCCCCCCCCCCCCCCC)(CCCCCCC(=O)OCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 754.6513
- Monoisotopic Mass: 754.65089714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 52
- Rotatable Bond Count: 46
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.6
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 69.67
Heptanoic acid, 7,7'-sulfinylbis-, dihexadecyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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